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Compound of Interest

Compound Name: 4-Amino-2-bromopyridine

Cat. No.: B189405

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-2-bromopyridine, a key
building block in the synthesis of complex organic molecules. This document details its
physicochemical properties, safety and handling protocols, primary applications, and common
synthetic methodologies.

Core Properties and Specifications

4-Amino-2-bromopyridine is a halogenated heterocyclic compound widely used as an organic
synthesis intermediate.[1] Its structure, featuring both an amino group and a bromine atom on a
pyridine ring, allows for versatile functionalization in the development of novel compounds.[2]

Physicochemical Data

The fundamental physical and chemical properties of 4-Amino-2-bromopyridine are
summarized below for easy reference.
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Property Value Citations
CAS Number 7598-35-8 [LI21[31[415106]7118]
Molecular Formula CsHsBrN-2 [L1213141e1e1 7191
Molecular Weight 173.01 g/mol (1121315161 719111.0]
White to pale brown/orange
Appearance , _ [1][2][4][11]
crystalline powder or solid.
Melting Point 92-99 °C [LI2131[506]11 1]
Boiling Point 321.3 £22.0 °C at 760 mmHg [1]
Density 1.7 g/cm3 [1]
Slightly soluble in water.
- Moderately soluble in ethyl
Solubility ) [1]14][5](12]
acetate, dichloromethane, and
dimethyl sulfoxide.
Purity/Assay >95% - 98% (HPLC/GC) (2131611811 1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-Amino-2-

bromopyridine. Available data includes:

e Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra have been recorded.[10]

e Mass Spectrometry (MS): GC-MS data is available, showing characteristic peaks for the

compound.[10]

Safety and Handling

Proper handling of 4-Amino-2-bromopyridine is critical to ensure laboratory safety. This

compound is classified as hazardous, and appropriate precautions must be taken.

Hazard Identification and Classification
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Category

Description

Citations

Pictograms

GHSO05 (Corrosion), GHS07

(Exclamation Mark)

[3113]

Signal Word

Danger

[316][13]

Hazard Statements

H302: Harmful if swallowed.
H315: Causes skin irritation.
H318: Causes serious eye
damage. H335: May cause

respiratory irritation.

[31(6][10][13]

Precautionary Statements

P261: Avoid breathing dust.
P280: Wear protective
gloves/eye protection/face
protection. P301+P312: IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel
unwell. P302+P352: IF ON
SKIN: Wash with plenty of
soap and water.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[3106][13][14]

Hazard Classifications

Acute Toxicity 4 (Oral), Skin
Irritation 2, Serious Eye
Damage 1, Specific Target
Organ Toxicity — Single
Exposure 3 (Respiratory

system)

[316][13]

Experimental Protocol: Safe Handling and Storage

Personal Protective Equipment (PPE):
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o Respiratory Protection: Use a NIOSH (US) or CEN (EU) approved respirator, such as a dust
mask type N95 (US) or type P1 (EU EN 143).[3][13]

» Hand Protection: Handle with inspected, appropriate chemical-resistant gloves.[13][15]

o Eye Protection: Use safety glasses with side-shields or goggles.[3][15]

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[15]
Engineering Controls:

o Work in a well-ventilated area, preferably under a chemical fume hood.[15][16]

e Ensure eyewash stations and safety showers are readily accessible.[15]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[11]

Avoid formation and inhalation of dust.[11][13]

Ensure adequate ventilation during use.[13]

Wash hands thoroughly after handling.[14]

Storage Conditions:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][5]
o Keep away from strong oxidizing agents and acidic substances.[1][5]

 Recommended storage is under an inert atmosphere at low temperatures (0-8 °C).[1][2]
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Workflow: Safe Handling of 4-Amino-2-bromopyridine

Preparation

Don appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

l

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Handling
4

Weigh compound in ventilated area

l

Transfer to reaction vessel

l

Perform chemical reaction

Post-Handling
Y

Dispose of waste in
approved containers

l

Decontaminate work area

l

Store remaining chemical properly

l

Wash hands thoroughly
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Primary Applications of 4-Amino-2-bromopyridine
4-Amino-2-bromopyridine
(CAS 7598-35-8)

Pharmaceuticals Agrochemicals

Material Science

_ : 1 / Y \
_ - - 1 /I \\\ \\
Anti-Cancer Agents Anti-Inflammatory Agents Polymer Synthesis

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow: 4-Amino-2-bromopyridine

@-BromoA-nitrop@

Reduction of Nitro Group
(e.g., Fe/Acetic Acid)

l

Aqueous Workup & pH Adjustment

:

Solvent Extraction

'

Purification
(Recrystallization or Chromatography)

Product: 4-Amino-2-bromopyridine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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